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Compound of Interest

Compound Name: Octanophenone

Cat. No.: B1677104 Get Quote

Octanophenone is an aromatic ketone with the chemical formula C₁₄H₂₀O.[1][2][3] Its

thermochemical properties are crucial for understanding its stability, reactivity, and behavior in

various chemical and biological systems.

Physical and Thermochemical Properties
The following tables summarize the available physical and thermochemical data for

octanophenone. It is important to note that while some of these values are from experimental

sources, others, such as the Gibbs free energy of formation, have been calculated using

estimation methods.[4]

Table 1: Physical Properties of Octanophenone

Property Value Source

Molecular Formula C₁₄H₂₀O [5]

Molecular Weight 204.31 g/mol

Melting Point 21.5-23.5 °C

Boiling Point 285-290 °C

Density 0.936 g/mL at 25 °C

Vapor Pressure 0.00247 mmHg at 25°C

Refractive Index n20/D 1.5044
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Table 2: Thermochemical Properties of Octanophenone

Property Value Unit Source/Note

Standard Gibbs Free

Energy of Formation

(ΔfG°)

50.49 kJ/mol
Joback Calculated

Property

Enthalpy of Fusion

(ΔfusH°)
30.8 kJ/mol

Enthalpy of

Vaporization (ΔvapH°)
54.9 kJ/mol

Experimental Protocols: Determination of Enthalpy
of Combustion
While specific experimental data for the enthalpy of combustion of octanophenone is not

readily available in the literature, the methodology for its determination can be thoroughly

described based on studies of homologous alkyl phenyl ketones. The following protocol is

based on the work of Colomina, Latorre, and Perez-Ossorio on the heats of combustion of five

alkyl phenyl ketones.

Bomb Calorimetry for Alkyl Phenyl Ketones
The standard enthalpy of combustion is determined using a bomb calorimeter. This technique

measures the heat released when a substance is completely burned in a controlled volume of

oxygen.

Apparatus:

A static bomb calorimeter with a platinum resistance thermometer.

A sealed, oxygen-filled reaction vessel (the "bomb").

A known volume of water surrounding the bomb in an insulated container.

Ignition system (e.g., passing an electrical current through an iron wire).
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Procedure:

Calibration: The calorimeter is calibrated by burning a known mass of a standard substance

with a precisely known heat of combustion, such as benzoic acid. This determines the

effective heat capacity of the calorimeter system (the bomb, water, and other components).

Sample Preparation: A weighed sample of the liquid alkyl phenyl ketone is placed in a

crucible inside the bomb. A fuse wire (e.g., iron) is positioned to be in contact with the

sample.

Combustion: The bomb is sealed, filled with high-pressure oxygen (typically around 30 atm),

and placed in the calorimeter with a known amount of water. The sample is ignited, and the

temperature change of the water is carefully measured.

Corrections: Corrections are made for the heat of ignition from the fuse wire and for the

formation of nitric acid from any nitrogen present in the bomb.

Calculation: The heat of combustion at constant volume (ΔU_c) is calculated from the

temperature rise and the effective heat capacity of the calorimeter. This is then converted to

the enthalpy of combustion at constant pressure (ΔH_c) using the relationship between

enthalpy and internal energy.

The following diagram illustrates the workflow for this experimental procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. irl.umsl.edu [irl.umsl.edu]

2. researchgate.net [researchgate.net]

3. Octanophenone | C14H20O | CID 74291 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 1-Octanone, 1-phenyl- (CAS 1674-37-9) - Chemical & Physical Properties by Cheméo
[chemeo.com]

5. media.iupac.org [media.iupac.org]

To cite this document: BenchChem. [Core Thermochemical Data for Octanophenone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677104#thermochemical-data-for-octanophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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